Cas no 1384428-70-9 (4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid))
4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid) Chemical and Physical Properties
Names and Identifiers
-
- bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide)
- bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid
- 4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid)
-
- Inchi: 1S/2C12H18N4O.H2O4S/c2*1-17-11-4-2-10(3-5-11)15-6-8-16(9-7-15)12(13)14;1-5(2,3)4/h2*2-5H,6-9H2,1H3,(H3,13,14);(H2,1,2,3,4)
- InChI Key: KHIFXNDSBFWOIR-UHFFFAOYSA-N
- SMILES: N1(C(N)=N)CCN(C2=CC=C(OC)C=C2)CC1.N1(C(N)=N)CCN(C2=CC=C(OC)C=C2)CC1.S(O)(O)(=O)=O
Experimental Properties
- Color/Form: No data available
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Vapor Pressure: No data available
4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227883-10mg |
bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide) sulfuric acid |
1384428-70-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M227883-50mg |
bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide) sulfuric acid |
1384428-70-9 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M227883-100mg |
bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide) sulfuric acid |
1384428-70-9 | 100mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-50mg |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 50mg |
¥3900.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-100mg |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 100mg |
¥5428.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-250mg |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 250mg |
¥7740.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-500mg |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 500mg |
¥13204.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-1g |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 1g |
¥16903.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1300484-2.5g |
Bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 2.5g |
¥35499.00 | 2023-11-21 | |
| Enamine | EN300-101131-0.05g |
bis(4-(4-methoxyphenyl)piperazine-1-carboximidamide), sulfuric acid |
1384428-70-9 | 95% | 0.05g |
$155.0 | 2023-10-28 |
4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid) Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid)
Compound CAS No. 1384428-70-9: 4-(4-Methoxyphenyl)piperazine-1-carboxamidine; Hemi(Sulfuric Acid)
The compound with CAS No. 1384428-70-9, known as 4-(4-methoxyphenyl)piperazine-1-carboxamidine; hemi(sulfuric acid), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 4-position with a methoxyphenyl group and at the 1-position with a carboxamidine group. The hemi(sulfuric acid) form indicates that the compound is partially protonated, which may influence its solubility and reactivity.
Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the methoxyphenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the carboxamidine group is known to enhance hydrogen bonding capabilities, which can be advantageous in drug design for improving bioavailability and target binding affinity.
One of the most promising applications of this compound lies in its potential as a bioisostere or scaffold for developing novel therapeutic agents. Researchers have explored its role in inhibiting various enzymes and receptors, making it a valuable tool in the study of disease mechanisms. For instance, studies have shown that piperazine-based compounds can exhibit anti-inflammatory, antifungal, and even anticancer activities, depending on their functional groups and structural modifications.
The synthesis of 4-(4-methoxyphenyl)piperazine-1-carboxamidine; hemi(sulfuric acid) involves a multi-step process that typically begins with the preparation of the piperazine ring. This is followed by substitution reactions to introduce the methoxyphenyl and carboxamidine groups. The formation of the hemi(sulfuric acid) salt often occurs during purification or crystallization steps, ensuring optimal stability and solubility for further characterization or use in biological assays.
From an analytical standpoint, this compound has been extensively studied using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its three-dimensional structure, confirming the stereochemistry and conformational preferences that are critical for understanding its interactions with biological systems.
In terms of pharmacokinetics, preliminary studies suggest that this compound may exhibit moderate absorption and distribution properties, making it a viable candidate for further preclinical testing. However, its metabolism and excretion pathways remain under investigation to fully assess its potential as a drug candidate.
Moreover, computational modeling has played a pivotal role in predicting the binding affinities of this compound to various protein targets. Molecular docking studies have revealed favorable interactions with key residues in enzyme active sites or receptor pockets, providing a rationale for its therapeutic potential.
In conclusion, CAS No. 1384428-70-9 (4-(4-methoxyphenyl)piperazine-1-carboxamidine; hemi(sulfuric acid)) represents a compelling molecule with diverse applications in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable asset in advancing our understanding of complex biological systems and developing innovative therapeutic interventions.
1384428-70-9 (4-(4-methoxyphenyl)piperazine-1-carboxamidine;hemi(sulfuric acid)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)